Cas no 55715-66-7 (Gentamicin A2)

• Product Name: Gentamicin A2
• CAS No: 55715-66-7
• MF: C₁₇H₃₃N₃O₁₁
• MW: 455.457425832748
• CID: 876009
• PubChem ID: 86489
• Update Time: 2024-02-29

Gentamicin A2 Chemical and Physical Properties

Names and Identifiers

• 4,6-diamino-2-hydroxy-3-(pentopyranosyloxy)cyclohexyl 2-amino-2-deoxyhexopyranoside
• gentamicin A2
• C17701
• Q27155220
• DTXSID60971085
• 6-O-A''-Xylopyranosylparomamine
• D-Streptamine, O-2-amino-2-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(alpha-D-xylopyranosyl-(1-6))-2-deoxy-
• 55715-66-7
• Gentamicin A2

• Inchi： 1S/C17H33N3O11/c18-4-1-5(19)15(31-17-12(26)9(23)6(22)3-28-17)13(27)14(4)30-16-8(20)11(25)10(24)7(2-21)29-16/h4-17,21-27H,1-3,18-20H2/t4-,5+,6+,7+,8+,9-,10+,11+,12+,13-,14+,15-,16+,17+/m0/s1
• InChI Key： BIVUTZYWJNTGDG-GTMVCPGISA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)N)[C@@H]1[C@H](C[C@H]([C@@H]([C@H]1O)O[C@@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)N)N

Computed Properties

• Exact Mass: 455.212
• Monoisotopic Mass: 455.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 257
• XLogP3: -6.6

Experimental Properties

• Density: 1.64
• Boiling Point: 762.6°C at 760 mmHg
• Flash Point: 415°C
• Refractive Index: 1.664

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminocyclitol glycosides